Cas no 1188543-27-2 (1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate
• CAS No: 1188543-27-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD22681674
• CID: 5242457
• Update Time: 2025-06-14

1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-Methylene-, 1-(1,1-diMethylethyl) 2-Methyl ester
• 1-(1,1-Dimethylethyl) 2-methyl 4-methylene-1,2-pyrrolidinedicarboxylate
• 1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate

• MDL： MFCD22681674
• Inchi： 1S/C12H19NO4/c1-8-6-9(10(14)16-5)13(7-8)11(15)17-12(2,3)4/h9H,1,6-7H2,2-5H3
• InChI Key： CEEDNDKFZGTXOZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(=C)CC1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate

Comprehensive Overview of 1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate (CAS No. 1188543-27-2)

The compound 1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate (CAS No. 1188543-27-2) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrrolidine core with dicarboxylate and methylidene functional groups, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals often seek this compound for its role in drug discovery, medicinal chemistry, and catalysis.

In recent years, the demand for 1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate has surged due to its versatility in constructing heterocyclic compounds, which are pivotal in developing new therapeutics. The compound’s CAS No. 1188543-27-2 is frequently searched in academic databases and chemical marketplaces, reflecting its growing importance. Its tert-butyl and methyl ester groups enhance stability and reactivity, making it a preferred choice for multi-step organic synthesis.

One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis methods. Researchers are exploring how 1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate can be used in atom-efficient reactions or catalytic processes to minimize waste. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing. Additionally, its potential in peptide mimetics and bioactive molecule design has sparked discussions in forums and scientific communities.

The synthesis of 1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate typically involves protecting group strategies and selective functionalization of the pyrrolidine ring. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize its production. These innovations address common challenges such as yield improvement and reaction scalability, which are critical for industrial applications.

From a commercial perspective, suppliers of CAS No. 1188543-27-2 emphasize high purity (>98%) and rigorous quality control to meet the standards of pharmaceutical intermediates. The compound’s structural motif is also relevant in material science, particularly for designing functional polymers with tailored properties. As such, it bridges the gap between small-molecule chemistry and advanced materials.

Frequently asked questions about 1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate include its storage conditions (typically under inert atmosphere at low temperatures), solubility (compatible with common organic solvents like DCM and THF), and handling precautions (standard laboratory safety measures). These details are crucial for ensuring reproducibility in research settings.

In summary, 1-tert-butyl 2-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate (CAS No. 1188543-27-2) represents a cutting-edge tool for chemists exploring molecular diversity and synthetic efficiency. Its integration into modern workflows underscores the intersection of innovation, sustainability, and practical application in the chemical sciences.